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Compound of Interest

Compound Name: Trimethyl(p-tolyl)silane-d3

Cat. No.: B15583518 Get Quote

In-Depth Technical Guide: Trimethyl(p-
tolyl)silane-d3
For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethyl(p-tolyl)silane-d3 is a deuterated analog of trimethyl(p-tolyl)silane. Its primary

application in research and development is as an internal standard for quantitative analysis.

The incorporation of three deuterium atoms on the methyl group attached to the silicon atom

provides a distinct mass shift, making it an ideal reference compound in mass spectrometry-

based assays, such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS). It can also be utilized as an internal standard in

nuclear magnetic resonance (NMR) spectroscopy.

This guide provides a comprehensive overview of the technical details of Trimethyl(p-
tolyl)silane-d3, including its chemical properties and a general protocol for its use as an

internal standard in quantitative analytical workflows.

Chemical and Physical Properties
The fundamental properties of Trimethyl(p-tolyl)silane-d3 are summarized in the table below.

This information is critical for its accurate use in preparing standard solutions and interpreting

analytical data.
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Property Value

CAS Number 1514864-14-2[1][2]

Molecular Formula C₁₀H₁₃D₃Si[2][3][4]

Molecular Weight 167.34 g/mol [2][3][4]

Synonyms Trimethylptolylsilane-d3

Applications in Quantitative Analysis
Trimethyl(p-tolyl)silane-d3 is primarily used as an internal standard in analytical chemistry.

The rationale for its use is based on the following principles:

Mass Spectrometry (GC-MS, LC-MS): As a deuterated standard, it co-elutes with its non-

deuterated analog but is readily distinguished by its higher mass-to-charge ratio (m/z). This

allows for precise quantification of the target analyte, as the internal standard experiences

similar ionization and fragmentation patterns, correcting for variations in sample preparation

and instrument response.

Nuclear Magnetic Resonance (NMR): In ¹H NMR, the deuterium substitution leads to the

absence of a proton signal for the labeled methyl group, providing a clear spectral region for

quantification against a known concentration of the standard.

Below is a logical workflow for the application of Trimethyl(p-tolyl)silane-d3 as an internal

standard in a typical quantitative mass spectrometry experiment.
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Sample and Standard Preparation

Instrumental Analysis

Data Processing and Quantification

Accurately weigh 
Trimethyl(p-tolyl)silane-d3

Prepare stock solution 
of known concentration

Spike known amount of stock 
solution into each sample and calibrant

Inject sample/calibrant 
into GC-MS or LC-MS system

Acquire mass spectra for both 
analyte and internal standard

Integrate peak areas of 
analyte and internal standard

Calculate the ratio of analyte 
peak area to internal standard peak area

Generate calibration curve from 
calibrant samples

Quantify analyte concentration 
in unknown samples
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Inputs

Processing Calibration Output

Analyte Signal

Calculate Ratio
(Analyte Signal / IS Signal)

Internal Standard (IS) Signal
(Trimethyl(p-tolyl)silane-d3)

Calibration Curve
(Ratio vs. Concentration)

Quantified Analyte
Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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